Cas no 70201-43-3 (3-bromopyridine-4-carbaldehyde)

• Product Name: 3-bromopyridine-4-carbaldehyde
• CAS No: 70201-43-3
• MF: C₆H₄BrNO
• MW: 186.006060600281
• MDL: MFCD05864506
• CID: 59067
• PubChem ID: 24882923
• Update Time: 2025-06-10

3-bromopyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-pyridinecarboxaldehyde
• 3-BROMO-4-FORMYLPYRIDINE
• 3-Bromoisonicotinaldehyde
• 3-bromopyridine-4-carbaldehyde
• 3-Bromopyridine-4-carboxaldehyde
• 4-PYRIDINECARBOXALDEHYDE, 3-BROMO-
• 3-BROMO-4-PYRIDINECARBALDEHYDE
• bromoisonicotinaldehyde
• PubChem5063
• KSC377A6D
• 3-bromo-pyridine-4-carbaldehyde
• 3-bromo-4-pyridine carbaldehyde
• 5-bromo-pyridine-4-carbaldehyde
• AMPD00062
• 5-Bromopyridine-4-carboxalde
• AKOS005258084
• GEO-03429
• DTXSID70376648
• PS-5690
• 5-Bromopyridine-4-carboxaldehyde
• A25710
• 3-Bromo-4-pyridinecarboxaldehyde, 97%
• 3-Bromopyridine-4-carboxaldehyde;3-Bromoisonicotinaldehyde;3-Bromopyridine-4-carboxaldehyde
• BCP23221
• EN300-76949
• 70201-43-3
• SY005098
• AC-4389
• 3-bromo-pyridine-4-carboxaldehyde
• AM20061457
• A9272
• Z1192338771
• B2624
• Q-103372
• NOBDKWLIAQKADB-UHFFFAOYSA-N
• CL8878
• MFCD05864506
• PB17335
• CS-W007984
• SCHEMBL526587
• FT-0651205
• 3-Bromo-4-formylpyridine; 3-Bromoisonicotinaldehyde; 3-Bromopyridine-4-carbaldehyde; 5-Bromopyridine-4-carboxaldehyde
• 3-Bromo-4-formylpyridine;3-Bromoisonicotinaldehyde
• STL555218
• BBL101422
• DB-011158

• MDL： MFCD05864506
• Inchi： 1S/C6H4BrNO/c7-6-3-8-2-1-5(6)4-9/h1-4H
• InChI Key： NOBDKWLIAQKADB-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C=O

Computed Properties

• Exact Mass: 184.94800
• Monoisotopic Mass: 184.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 30

Experimental Properties

• Density: 1.683
• Melting Point: 78.0 to 82.0 deg-C
• Boiling Point: 246.2 oC at 760 mmHg
• Flash Point: 102.7℃
• Refractive Index: 1.619
• PSA: 29.96000
• LogP: 1.65660

3-bromopyridine-4-carbaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H317,H319
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/38-43
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Safety Term：S26;S36/37
• Risk Phrases：R22; R36/38; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-bromopyridine-4-carbaldehyde

Comprehensive Overview of 3-Bromopyridine-4-carbaldehyde (CAS No. 70201-43-3): Properties, Applications, and Industry Insights

3-Bromopyridine-4-carbaldehyde (CAS No. 70201-43-3) is a high-value heterocyclic aldehyde widely utilized in pharmaceutical, agrochemical, and material science research. This compound, characterized by its bromine substitution and aldehyde functional group, serves as a versatile building block for synthesizing complex molecules. Its molecular formula, C₆H₄BrNO, and precise structure make it indispensable in modern organic chemistry.

The growing demand for pyridine derivatives like 3-Bromopyridine-4-carbaldehyde is driven by their role in developing drug intermediates and catalysts. Researchers frequently search for "synthesis methods for 3-Bromopyridine-4-carbaldehyde" or "applications of brominated pyridines," reflecting its industrial relevance. Recent studies highlight its use in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, to construct biaryl structures for medicinal chemistry.

From a physicochemical perspective, 3-Bromopyridine-4-carbaldehyde exhibits a melting point range of 85–88°C and a molecular weight of 186.01 g/mol. Its solubility profile (moderate in polar organic solvents) and reactivity with nucleophiles like Grignard reagents are critical for laboratory applications. Analytical techniques like HPLC and NMR spectroscopy are essential for purity verification, addressing common queries such as "how to analyze 3-Bromopyridine-4-carbaldehyde purity."

In the pharmaceutical sector, this compound is pivotal for designing kinase inhibitors and antiviral agents. Its aldehyde group enables condensation reactions to form Schiff bases, a feature exploited in metal-organic frameworks (MOFs) for gas storage. Environmental scientists also explore its degradation pathways, responding to trends like "green chemistry approaches for pyridine derivatives."

Supply chain dynamics for CAS 70201-43-3 emphasize stringent quality control, with suppliers offering ≥98% purity grades. Storage recommendations (2–8°C under inert atmosphere) and handling precautions align with industry standards. Innovations in continuous flow synthesis of such compounds address scalability challenges, a hot topic in "process chemistry optimization" discussions.

Future prospects for 3-Bromopyridine-4-carbaldehyde include photocatalysis applications and bioconjugation techniques. As patents emerge for its use in OLED materials and covalent organic polymers, its commercial significance continues to rise. This aligns with increasing searches for "emerging uses of bromo-substituted aldehydes" in academic and industrial forums.